Vosoritide acetate

• Molecular Formula: C177H294N56O53S3
• Molecular Weight: 4151 g/mol
• InChI: InChI=1S/C175H290N56O51S3.C2H4O2/c1-14-94(10)141-169(277)200-84-138(245)229-171(279)170(278)219-112(54-65-283-13)157(265)227-123(85-232)150(258)199-81-133(240)205-113(66-90(2)3)148(256)197-83-137(244)209-126(173(281)282)88-285-284-87-125(167(275)222-117(70-97-34-16-15-17-35-97)149(257)198-80-135(242)206-114(67-91(4)5)160(268)215-107(41-23-29-60-181)153(261)221-116(69-93(8)9)162(270)224-121(75-140(248)249)165(273)217-109(158(266)230-141)44-32-63-192-175(187)188)208-136(243)82-196-147(255)104(38-20-26-57-178)213-166(274)124(86-233)228-161(269)115(68-92(6)7)207-134(241)79-195-145(253)102(36-18-24-55-176)211-151(259)105(39-21-27-58-179)216-164(272)120(74-130(184)237)220-142(250)95(11)202-131(238)77-194-146(254)103(37-19-25-56-177)212-163(271)118(71-98-46-48-100(234)49-47-98)223-154(262)106(40-22-28-59-180)214-152(260)108(43-31-62-191-174(185)186)210-143(251)96(12)203-159(267)119(73-129(183)236)225-168(276)127-45-33-64-231(127)172(280)122(72-99-76-189-89-201-99)226-156(264)111(51-53-139(246)247)218-155(263)110(50-52-128(182)235)204-132(239)78-193-144(252)101-42-30-61-190-101;1-2(3)4/h15-17,34-35,46-49,76,89-96,101-127,141,143,171,190,210,232-234,251,279H,14,18-33,36-45,50-75,77-88,176-181H2,1-13H3,(H2,182,235)(H2,183,236)(H2,184,237)(H,189,201)(H,193,252)(H,194,254)(H,195,253)(H,196,255)(H,197,256)(H,198,257)(H,199,258)(H,200,277)(H,202,238)(H,203,267)(H,204,239)(H,205,240)(H,206,242)(H,207,241)(H,208,243)(H,209,244)(H,211,259)(H,212,271)(H,213,274)(H,214,260)(H,215,268)(H,216,272)(H,217,273)(H,218,263)(H,219,278)(H,220,250)(H,221,261)(H,222,275)(H,223,262)(H,224,270)(H,225,276)(H,226,264)(H,227,265)(H,228,269)(H,229,245)(H,230,266)(H,246,247)(H,248,249)(H,281,282)(H4,185,186,191)(H4,187,188,192);1H3,(H,3,4)/t94-,95-,96-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,141-,143?,171-;/m0./s1
• InChIKey: NHHKBNZICKNNGT-AXJKEOMPSA-N

Vosoritide Acetate (Voxzogo): FDA-Approved First-in-Class CNP Analog for Targeted FGFR3 Pathway Intervention in Achondroplasia

Vosoritide acetate (Voxzogo; BMN 111) is a modified recombinant 39-amino-acid C-type natriuretic peptide (CNP) analog engineered with a proline-glycine N-terminal extension to confer resistance to neutral endopeptidase degradation, overcoming the 2-3 minute half-life of endogenous CNP [1]. It acts as a selective agonist at natriuretic peptide receptor B (NPR-B), antagonizing the constitutively active FGFR3-MAPK-ERK signaling cascade that pathologically suppresses endochondral ossification in achondroplasia [2]. First approved by the FDA in November 2021 for children aged ≥5 years with open epiphyses, the label expanded in October 2023 to include children under 5 years, establishing vosoritide as the only pharmacotherapy targeting the underlying FGFR3 molecular pathology of achondroplasia [3].

FGFR3-MAPK pathway modulation studies

CNP-NPR-B signaling research in skeletal dysplasias

Positive control for achondroplasia growth endpoint trials

• [1] Duggan S. Vosoritide: First Approval. Drugs. 2021;81(17):2057-2062. doi:10.1007/s40265-021-01623-w View Source
• [2] Savarirayan R, Irving M, Wilcox WR, et al. Sustained growth-promoting effects of vosoritide in children with achondroplasia from an ongoing phase 3 extension study. Med. 2025;6(5):100566. doi:10.1016/j.medj.2024.11.019 View Source
• [3] U.S. Food and Drug Administration. FDA approves first drug to improve growth in children with most common form of dwarfism. FDA News Release. November 19, 2021. View Source

Why Generic Substitution Fails: Vosoritide Acetate Differentiation Through FGFR3-Pathway Targeting and Validated Long-Term Clinical Trajectories

Pharmacological interventions for achondroplasia occupy distinct mechanistic niches that preclude simple interchangeability. Recombinant human growth hormone (rhGH), historically used off-label, provides only modest and often transient height gains as the FGFR3 mutation limits chondrocyte responsiveness to GH-IGF-1 axis stimulation [1]. The oral FGFR1-3 tyrosine kinase inhibitor infigratinib directly blocks FGFR3 kinase activity but introduces broader FGFR1-2 inhibition with unknown long-term off-target consequences [2]. The once-weekly CNP prodrug navepegritide (TransCon CNP) employs sustained-release technology but remains investigational without established long-term safety data beyond 52 weeks [3]. Vosoritide acetate, as the only therapy with over six years of continuous treatment data and regulatory approval across multiple age strata, occupies a unique position defined by its validated safety profile, sustained efficacy without tachyphylaxis, and targeted restoration of physiologic CNP-NPR-B signaling downstream of the FGFR3 mutation [4].

Vosoritide acetate Direct NPR-B agonist; FGFR3-MAPK pathway antagonism.

rhGH GH-IGF-1 axis; limited chondrocyte response due to FGFR3 mutation. Growth effect may wane.

Vosoritide acetate NPR-B selective; long-term safety data >6 years.

Infigratinib Pan-FGFR inhibitor; FGFR1-2 off-target context may require review.

Vosoritide acetate Established sustained AGV improvement without tachyphylaxis.

Navepegritide Once-weekly CNP prodrug; long-term safety data still emerging.

• [1] Savarirayan R, et al. Achondroplasia treatments in children aged 5 and older. Mol Cell Pediatr. 2025;12:17. doi:10.1186/s40348-025-00202-3 View Source
• [2] Savarirayan R, et al. Oral Infigratinib Therapy in Children with Achondroplasia. N Engl J Med. 2025;392(9):865-874. doi:10.1056/NEJMoa2411790 View Source
• [3] Bacino CA, et al. Once-Weekly Navepegritide in Children With Achondroplasia: The APPROACH Randomized Clinical Trial. JAMA Pediatr. Published online November 17, 2025. View Source
• [4] Savarirayan R, Irving M, Wilcox WR, et al. Sustained growth-promoting effects of vosoritide in children with achondroplasia from an ongoing phase 3 extension study. Med. 2025;6(5):100566. doi:10.1016/j.medj.2024.11.019 View Source

Vosoritide Acetate Quantitative Differentiation Evidence: Direct Comparator Data Against Placebo, Untreated Controls, and In-Class CNP Analogs

Vosoritide vs. Placebo: Pivotal Phase 3 AGV Difference and Height Z-Score Improvement in Children Aged 5-14 Years

In the pivotal 52-week Phase 3 randomized, double-blind, placebo-controlled trial (NCT03197766) enrolling 121 children aged 5-14 years with achondroplasia, daily subcutaneous vosoritide 15 μg/kg produced an adjusted mean difference in annualized growth velocity (AGV) of +1.57 cm/year compared to placebo (95% CI: 1.22-1.93, p<0.0001) [1]. Height Z-score, a secondary endpoint, showed an adjusted mean difference of +0.28 in favor of vosoritide (95% CI: 0.17-0.39) [2]. These results represent the first randomized controlled evidence of targeted pharmacotherapy improving growth in achondroplasia and formed the basis of FDA accelerated approval [3].

AGV vs Placebo

Head-to-head

+1.57 cm/year

Reported AGV endpoint context

Phase 3 placebo-controlled trial; adjusted mean difference

Evidence Dimension	Change in Annualized Growth Velocity (AGV) from Baseline at 52 Weeks
Target Compound Data	Vosoritide group mean AGV: 5.67 (SD 0.98) cm/year
Comparator Or Baseline	Placebo group mean AGV: 4.10 (SD 1.02) cm/year; adjusted mean difference +1.57 cm/year (95% CI 1.22-1.93)
Quantified Difference	+1.57 cm/year (adjusted mean difference)
Conditions	Phase 3, randomized, double-blind, placebo-controlled, multicenter trial; children aged 5-14 years with achondroplasia and open epiphyses; daily subcutaneous injection 15 μg/kg for 52 weeks

Why This Matters

This provides the only Phase 3 placebo-controlled regulatory-grade evidence for any FDA-approved achondroplasia therapy, establishing the benchmark AGV improvement (+1.57 cm/year) against which all investigational agents are compared.

• [1] Savarirayan R, et al. Once-daily, subcutaneous vosoritide therapy in children with achondroplasia: a randomised, double-blind, phase 3, placebo-controlled, multicentre trial. Lancet. 2020;396(10252):684-692. doi:10.1016/S0140-6736(20)31541-5 View Source
• [2] BioMarin Pharmaceutical Inc. BioMarin Announces The Lancet Publishes Detailed Vosoritide Phase 3 Data. September 8, 2020. View Source
• [3] U.S. Food and Drug Administration. FDA approves first drug to improve growth in children with most common form of dwarfism. November 19, 2021. View Source

Vosoritide vs. Untreated Natural History Controls: 3-Year Cumulative Height Gain and Sustained AGV Advantage

In a Phase 3 open-label extension study with up to 6 years of continuous treatment, vosoritide-treated children were compared to an external untreated control population from the CLARITY natural history study. At 3 years, vosoritide-treated children achieved an additional height gain of 5.75 cm (95% CI: 4.93-6.57) compared to untreated age-matched children [1]. Mean (SD) differences in annualized growth velocity across integer ages 6-16 years between treated and untreated children were 1.84 (0.38) cm/year in boys and 1.44 (0.63) cm/year in girls [2]. Importantly, annualized growth velocity with vosoritide was similar to the average-stature population before puberty, indicating near-normalization of growth trajectory [3].

3-Year Height vs Untreated

Cross-study

+5.75 cm

Supports cumulative growth endpoint review

Open-label extension vs external natural history cohort

Evidence Dimension	Cumulative Height Gain Over 3 Years
Target Compound Data	Vosoritide-treated children: +5.75 cm additional height (95% CI: 4.93-6.57)
Comparator Or Baseline	Untreated achondroplasia children from CLARITY natural history cohort (age-matched, sex-matched)
Quantified Difference	+5.75 cm additional height gain at 3 years
Conditions	Phase 3 open-label extension study (NCT03424018); 119 participants; daily subcutaneous vosoritide 15 μg/kg; external untreated control from CLARITY achondroplasia natural history study

Why This Matters

This quantifies the cumulative, clinically meaningful height advantage achievable with sustained vosoritide therapy beyond 12 months, directly addressing the long-term procurement value proposition for health systems and payers.

• [1] Savarirayan R, Irving M, Wilcox WR, et al. Sustained growth-promoting effects of vosoritide in children with achondroplasia from an ongoing phase 3 extension study. Med. 2025;6(5):100566. doi:10.1016/j.medj.2024.11.019 View Source
• [2] Savarirayan R, Irving M, Wilcox WR, et al. Sustained growth-promoting effects of vosoritide in children with achondroplasia from an ongoing phase 3 extension study. Med. 2025;6(5):100566. doi:10.1016/j.medj.2024.11.019 View Source
• [3] Savarirayan R, Irving M, Wilcox WR, et al. Sustained growth-promoting effects of vosoritide in children with achondroplasia from an ongoing phase 3 extension study. Med. 2025;6(5):100566. doi:10.1016/j.medj.2024.11.019 View Source

Vosoritide vs. Placebo in Children Under 5 Years: AGV and Height Z-Score Improvement Supporting Expanded Label

A Phase 2 randomized, double-blind, placebo-controlled trial (Study 111-206) in children under 5 years with achondroplasia demonstrated that vosoritide increased height Z-score by 0.30 SD (95% CI: 0.07-0.54) and increased annualized growth velocity by 0.92 cm/year (95% CI: 0.24-1.59) compared to placebo over 52 weeks [1]. Upper-to-lower body segment ratio was not significantly impacted (change of -0.06; 95% CI: -0.15 to 0.03), indicating that the growth acceleration did not worsen body disproportion [2]. These data supported the FDA's October 2023 label expansion to include children under 5 years [3].

Pediatric Growth Endpoints

Head-to-head

Z-score +0.30 SD
AGV +0.92 cm/yr

Supports early-age endpoint context

Phase 2 data in children under 5 years

Evidence Dimension	Change in Height Z-Score and AGV at 52 Weeks
Target Compound Data	Height Z-score increase: +0.30 SD (95% CI 0.07-0.54); AGV increase: +0.92 cm/year (95% CI 0.24-1.59)
Comparator Or Baseline	Placebo
Quantified Difference	Height Z-score: +0.30 SD; AGV: +0.92 cm/year
Conditions	Phase 2, randomized, double-blind, placebo-controlled trial (Study 111-206); children aged <5 years with achondroplasia; 52 weeks

Why This Matters

This establishes vosoritide's efficacy in the youngest pediatric population, where early intervention may maximize cumulative height benefit before growth plate closure, a critical consideration for treatment initiation timing decisions.

• [1] Contemporary Pediatrics. FDA approves expanded use of vosoritide injection for children under age 5 with achondroplasia. October 20, 2023. View Source
• [2] Contemporary Pediatrics. FDA approves expanded use of vosoritide injection for children under age 5 with achondroplasia. October 20, 2023. View Source
• [3] Pharmaceutical Technology. Voxzogo given green-light to treat children under five by US FDA. October 24, 2023. View Source

Vosoritide vs. Growth Hormone (rhGH): Mechanistic and Efficacy Differentiation in Achondroplasia

Recombinant human growth hormone (rhGH) has been used off-label in achondroplasia but demonstrates only modest and often transient efficacy because the FGFR3 mutation limits chondrocyte responsiveness to the GH-IGF-1 axis [1]. In contrast, vosoritide targets the FGFR3-MAPK pathway directly downstream of the mutation, restoring physiologic CNP-NPR-B signaling and stimulating endochondral bone growth independent of GH action [2]. A 2021 review noted that while rhGH met criteria for a 'good drug' for achondroplasia at the time, vosoritide was positioned to potentially supersede it due to its targeted mechanism and demonstrated sustained efficacy in clinical trials [3]. Furthermore, vosoritide is now under Phase 2 investigation for other genetic short stature conditions (Turner syndrome, Noonan syndrome, SHOX deficiency) where rhGH response declines over time, suggesting broader applicability [4].

Mechanism vs rhGH

Class-level

NPR-B agonist vs GH-IGF-1 axis; sustained vs transient response

Pathway-targeted selection context

Vosoritide directly addresses FGFR3 pathology

Evidence Dimension	Mechanism of Action and Durability of Response
Target Compound Data	Vosoritide: Direct NPR-B agonist; targets FGFR3-MAPK pathway; sustained AGV increase up to 6 years without tachyphylaxis
Comparator Or Baseline	rhGH: GH-IGF-1 axis; limited by FGFR3-mediated chondrocyte resistance; effect wanes after ~1 year; height gain modest (1-2 cm/year in some studies, but inconsistent)
Quantified Difference	Vosoritide Phase 3 AGV difference vs placebo: +1.57 cm/year; long-term extension data show sustained effect up to 6 years
Conditions	Achondroplasia; pediatric patients with open epiphyses

Why This Matters

For procurement decisions in centers managing achondroplasia, vosoritide offers a mechanism-based alternative to rhGH that addresses the underlying FGFR3 pathology rather than bypassing it, with demonstrably durable efficacy.

• [1] Savarirayan R, et al. Achondroplasia treatments in children aged 5 and older. Mol Cell Pediatr. 2025;12:17. doi:10.1186/s40348-025-00202-3 View Source
• [2] Savarirayan R, Irving M, Wilcox WR, et al. Sustained growth-promoting effects of vosoritide in children with achondroplasia from an ongoing phase 3 extension study. Med. 2025;6(5):100566. doi:10.1016/j.medj.2024.11.019 View Source
• [3] Pauli RM. Advantages and Disadvantages of Different Treatment Methods in Achondroplasia: A Review. 2021. View Source
• [4] Shankar RK, et al. Design of a randomized, multicentre, phase 2 study of vosoritide in children with turner syndrome, noonan syndrome, or SHOX deficiency. Endocr Abstr. 2025. View Source

Cross-Trial Comparison: Vosoritide vs. Infigratinib and Navepegritide - AGV Improvement and Safety Profiles

A 2025 review of achondroplasia treatments in children aged ≥5 years summarized cross-trial AGV improvements compared to baseline: vosoritide +1.7 cm/year, infigratinib (oral FGFR1-3 inhibitor) +6.0 cm/year, and navepegritide (once-weekly CNP prodrug) +5.4 cm/year [1]. However, these values are not directly comparable as they represent change from baseline in single-arm extension phases rather than placebo-adjusted differences. In randomized placebo-controlled settings, vosoritide's adjusted AGV difference was +1.57 cm/year [2], infigratinib's was +1.74 cm/year (PROPEL 3 Phase 3) [3], and navepegritide's was +1.49 cm/year (APPROACH Phase 2b) [4]. Importantly, vosoritide has accumulated over 464 person-years of safety exposure with up to 6 years of continuous treatment [5], whereas long-term safety data for infigratinib and navepegritide remain limited. Adverse event profiles differ: vosoritide-associated events include transient hypotension (13% vs 5% placebo) and injection site reactions (85% vs 82% placebo) [6]; infigratinib may cause hyperphosphatemia and tissue mineralization concerns due to FGFR1 inhibition; navepegritide demonstrates a safety profile similar to placebo in 52-week data [7].

Cross-Trial AGV Comparison

Cross-study

Vosoritide +1.57, Infigratinib +1.74, Navepegritide +1.49 cm/yr

Reported endpoint comparison across trials

Placebo-adjusted AGV; long-term safety exposure differs

Evidence Dimension	Placebo-Adjusted Annualized Growth Velocity (AGV) Difference at 52 Weeks
Target Compound Data	Vosoritide: +1.57 cm/year (95% CI 1.22-1.93) vs placebo
Comparator Or Baseline	Infigratinib: +1.74 cm/year vs placebo (Phase 3 PROPEL 3); Navepegritide: +1.49 cm/year vs placebo (Phase 2b APPROACH)
Quantified Difference	Vosoritide vs Infigratinib: -0.17 cm/year; Vosoritide vs Navepegritide: +0.08 cm/year
Conditions	Phase 3 (vosoritide, infigratinib) and Phase 2b (navepegritide) randomized, double-blind, placebo-controlled trials in children with achondroplasia

Why This Matters

This cross-trial comparison contextualizes vosoritide's efficacy within the emerging achondroplasia therapeutic landscape. While newer agents show numerically higher unadjusted changes from baseline, placebo-adjusted differences are comparable, and vosoritide uniquely offers the most extensive long-term safety database (6+ years) for procurement decisions requiring established risk-benefit profiles.

• [1] Savarirayan R, et al. Achondroplasia treatments in children aged 5 and older. Mol Cell Pediatr. 2025;12:17. doi:10.1186/s40348-025-00202-3 View Source
• [2] Savarirayan R, et al. Once-daily, subcutaneous vosoritide therapy in children with achondroplasia: a randomised, double-blind, phase 3, placebo-controlled, multicentre trial. Lancet. 2020;396(10252):684-692. View Source
• [3] Healio. Oral medication boosts annualized height velocity for children with achondroplasia. February 18, 2026. View Source
• [4] Bacino CA, et al. Once-Weekly Navepegritide in Children With Achondroplasia: The APPROACH Randomized Clinical Trial. JAMA Pediatr. 2025. View Source
• [5] Savarirayan R, Irving M, Wilcox WR, et al. Sustained growth-promoting effects of vosoritide in children with achondroplasia from an ongoing phase 3 extension study. Med. 2025;6(5):100566. doi:10.1016/j.medj.2024.11.019 View Source
• [6] BioMarin Pharmaceutical Inc. Safety Profile | VOXZOGO® (vosoritide) HCP. 2022. View Source
• [7] Bacino CA, et al. Once-Weekly Navepegritide in Children With Achondroplasia: The APPROACH Randomized Clinical Trial. JAMA Pediatr. 2025. View Source

Vosoritide Acetate Application Scenarios: Evidence-Based Procurement and Clinical Research Use Cases

Pediatric Endocrinology Clinic: First-Line Pharmacotherapy for Achondroplasia in Children with Open Epiphyses

For pediatric endocrinology centers treating achondroplasia, vosoritide acetate is the only FDA-approved pharmacotherapy indicated to increase linear growth in children aged 0-<5 years (expanded label) and ≥5 years with open epiphyses. Selection is supported by Phase 3 placebo-controlled data showing +1.57 cm/year AGV improvement [1] and long-term extension data demonstrating sustained effect up to 6 years with 5.75 cm additional height gain over untreated controls at 3 years [2]. The established safety profile from over 464 person-years of exposure [3] provides a documented risk-benefit framework absent for investigational alternatives. Procurement should prioritize the acetate salt formulation (Voxzogo) due to its FDA-approved status and established manufacturing quality standards.

Clinical Trial Design: Positive Control or Benchmark Comparator for Novel Achondroplasia Therapeutics

Vosoritide acetate serves as the regulatory-approved benchmark for evaluating novel achondroplasia therapies. Its Phase 3 placebo-adjusted AGV difference of +1.57 cm/year [1] provides a validated efficacy reference point for non-inferiority or superiority trial designs. For combination studies (e.g., CNP analogs plus rhGH), vosoritide monotherapy data offer a baseline against which additive or synergistic effects can be quantified. Additionally, its mechanism as a direct NPR-B agonist [2] makes it a critical comparator for agents targeting alternative nodes in the FGFR3 pathway, such as FGFR tyrosine kinase inhibitors or CNP prodrugs. Investigators designing head-to-head trials should use the same standardized AGV calculation methodology employed in the vosoritide pivotal program to ensure comparability [3].

Health Technology Assessment (HTA) and Payer Formulary Evaluation: Quantifying Long-Term Value

For HTA bodies and formulary decision-makers, vosoritide acetate's evidence package includes unique long-term outcomes data essential for cost-effectiveness modeling. The 3-year cumulative height gain of 5.75 cm over untreated controls [1], coupled with improvements in upper-to-lower body segment ratio in younger children (p=0.0087 vs untreated controls) [2], provides quantitative inputs for modeling quality-adjusted life year (QALY) gains. Real-world observational studies from France, Germany, and Japan independently confirm clinical trial findings, with height Z-score improvements ranging from +0.38 to +0.52 and AGV of ~6.0 cm/year [3]. These data support extrapolation of trial outcomes to routine clinical practice and strengthen the case for formulary inclusion.

Translational Research: Investigating CNP-NPR-B Signaling in Skeletal Dysplasias Beyond Achondroplasia

Vosoritide acetate's mechanism as an NPR-B agonist that antagonizes FGFR3-MAPK-ERK signaling [1] positions it as a tool compound for exploring CNP pathway biology in other skeletal dysplasias and short-stature conditions. Ongoing Phase 2/3 trials are evaluating vosoritide in hypochondroplasia, Turner syndrome, Noonan syndrome, and SHOX deficiency [2]. Researchers investigating the broader role of CNP-NPR-B-cGMP signaling in endochondral ossification may utilize vosoritide as a well-characterized, FDA-approved agonist with defined pharmacokinetics (modified N-terminus for neutral endopeptidase resistance) [3]. The availability of commercial GMP-grade vosoritide acetate facilitates translational studies requiring high-purity, validated material.

Application

Selection Property

Validation Focus

Achondroplasia growth research

CNP analog with NPR-B agonism

Annualized growth velocity endpoints

Comparator for achondroplasia trials

Placebo-adjusted AGV benchmark

Endpoint methodology comparability

Health economic modeling research

3-year cumulative height data

QALY inputs from observational studies

CNP-NPR-B pathway research

Defined PK and NPR-B selectivity

Endochondral ossification pathway modulation

• [1] Savarirayan R, et al. Once-daily, subcutaneous vosoritide therapy in children with achondroplasia: a randomised, double-blind, phase 3, placebo-controlled, multicentre trial. Lancet. 2020;396(10252):684-692. doi:10.1016/S0140-6736(20)31541-5 View Source
• [2] Savarirayan R, Irving M, Wilcox WR, et al. Sustained growth-promoting effects of vosoritide in children with achondroplasia from an ongoing phase 3 extension study. Med. 2025;6(5):100566. doi:10.1016/j.medj.2024.11.019 View Source
• [3] Jones HL, et al. Vosoritide (Voxzogo) for Achondroplasia: A Review of Clinical and Real-World Evidence. Cureus. 2025. View Source